Cas no 78914-94-0 (Benzene,1-methoxy-4-[(trifluoromethyl)thio]-)

Benzene,1-methoxy-4-[(trifluoromethyl)thio]- is a fluorinated aromatic compound featuring a methoxy group and a trifluoromethylthio substituent on the benzene ring. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethylthio group enhances lipophilicity and metabolic stability, while the methoxy group contributes to reactivity in electrophilic substitution reactions. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. The compound is typically handled under controlled conditions due to its reactivity, and it serves as a versatile intermediate in organofluorine chemistry.
Benzene,1-methoxy-4-[(trifluoromethyl)thio]- structure
78914-94-0 structure
Product Name:Benzene,1-methoxy-4-[(trifluoromethyl)thio]-
CAS No:78914-94-0
MF:C8H7F3OS
MW:208.200791597366
CID:553663
PubChem ID:12804444
Update Time:2025-05-27

Benzene,1-methoxy-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methoxy-4-[(trifluoromethyl)thio]-
    • 1-methoxy-4-(trifluoromethylsulfanyl)benzene
    • 1-METHOXY-4-TRIFLUOROMETHYLSULFANYL-BENZENE
    • 4-methoxyphenyl trifluoromethylsulfide
    • 4-thiotrifluoromethylanisole
    • trifluoromethyl-4-methoxyphenyl sulfide
    • 1-Methoxy-4-[(trifluoromethyl)thio]benzene
    • PLIVNXMRWMEULU-UHFFFAOYSA-N
    • 1-methoxy-4-[(trifluoromethyl)sulfanyl]benzene
    • 4-((Trifluoromethyl)thio)anisole
    • (4-methoxyphenyl)(trifluoromethyl)sulfane
    • DTXSID40510279
    • 4-(trifluoromethylthio)anisole
    • SCHEMBL10973567
    • 78914-94-0
    • AKOS037621796
    • MFCD04972971
    • MDL： MFCD04972971
    • Inchi： 1S/C8H7F3OS/c1-12-6-2-4-7(5-3-6)13-8(9,10)11/h2-5H,1H3
    • InChI Key： PLIVNXMRWMEULU-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 208.01700
  • Monoisotopic Mass: 208.01697050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 162.7 °C at 760 mmHg
  • Flash Point: 52.2 °C
  • PSA: 34.53000
  • LogP: 3.30710

Benzene,1-methoxy-4-[(trifluoromethyl)thio]- Security Information

Benzene,1-methoxy-4-[(trifluoromethyl)thio]- Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene,1-methoxy-4-[(trifluoromethyl)thio]- Pricemore >>

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